Cas no 84713-04-2 (Cyclohexanol, isooctyl- (9CI))

• Product name: Cyclohexanol, isooctyl- (9CI)
• CAS No: 84713-04-2
• MF: C₁₄H₂₈O
• MW: 212.371524810791
• CID: 733957
• PubChem ID: 18459383

Cyclohexanol, isooctyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, isooctyl- (9CI)
• 1-(6-methylheptyl)cyclohexan-1-ol
• isooctylcyclohexan-1-ol
• SCHEMBL7112064
• DTXSID60233731
• NS00038633
• 84713-04-2
• EINECS 283-795-9

• Inchi： InChI=1S/C14H28O/c1-13(2)9-5-3-6-10-14(15)11-7-4-8-12-14/h13,15H,3-12H2,1-2H3
• InChI Key： GZYCLDGVYJRXDO-UHFFFAOYSA-N
• SMILES： CC(C)CCCCCC1(CCCCC1)O

Computed Properties

• Exact Mass: 212.214015512g/mol
• Monoisotopic Mass: 212.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų